Cas no 1443346-35-7 (3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol)

3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol is a specialized organosulfur compound featuring a fluorinated aromatic thiol group and a tetrahydrofurfuryloxymethyl substituent. This structural combination imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as a building block for heterocyclic frameworks. The fluorine atom enhances electron-withdrawing properties, while the tetrahydrofurfuryl moiety improves solubility and stability in organic matrices. Its thiol group allows for selective functionalization, enabling applications in cross-coupling reactions and polymer modification. The compound’s balanced lipophilicity and steric profile make it suitable for designing bioactive molecules with optimized pharmacokinetic properties. Handling requires standard precautions for thiols and fluorinated aromatics.
3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol structure
1443346-35-7 structure
Product Name:3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol
CAS No:1443346-35-7
MF:C12H15FO2S
MW:242.309705972672
MDL:MFCD19443102
CID:5170389
Update Time:2026-03-04

3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-4-(oxolan-2-ylmethoxymethyl)benzenethiol
    • 3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol
    • MDL: MFCD19443102
    • Inchi: 1S/C12H15FO2S/c13-12-6-11(16)4-3-9(12)7-14-8-10-2-1-5-15-10/h3-4,6,10,16H,1-2,5,7-8H2
    • InChI Key: HPAKFRWSTVRQHX-UHFFFAOYSA-N
    • SMILES: C1(S)=CC=C(COCC2CCCO2)C(F)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 350.6±32.0 °C at 760 mmHg
  • Flash Point: 165.8±25.1 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol Security Information

3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol Pricemore >>

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Additional information on 3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol

Comprehensive Overview of 3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol (CAS No. 1443346-35-7)

3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol (CAS No. 1443346-35-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophenol core and tetrahydrofurfuryloxy side chain, is widely explored for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its fluorine-substituted aromatic structure, which enhances its reactivity and binding affinity in various chemical processes.

In recent years, the demand for fluorinated thiophenol derivatives like 3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol has surged due to their role in designing bioactive molecules and high-performance polymers. The compound's CAS No. 1443346-35-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its tetrahydrofuran (THF)-based ether linkage also makes it a candidate for green chemistry applications, aligning with the global push for sustainable synthetic methodologies.

One of the most discussed topics surrounding 3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol is its potential in drug discovery. The fluorine atom in its structure is known to improve metabolic stability and membrane permeability, making it a valuable scaffold for pharmaceutical intermediates. Additionally, its thiophenol group offers versatility in cross-coupling reactions, a hot topic in organic synthesis forums and AI-driven research platforms.

From an industrial perspective, CAS No. 1443346-35-7 is often associated with high-purity synthesis and scale-up challenges, which are critical for commercial production. Researchers are actively investigating cost-effective routes to synthesize this compound, leveraging microwave-assisted reactions and flow chemistry techniques. These advancements address the growing need for efficient chemical manufacturing, a trending topic in process chemistry circles.

In material science, 3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol is studied for its role in polymer modification and surface functionalization. Its ability to introduce fluorine-containing moieties into polymers enhances properties like thermal stability and chemical resistance. This aligns with the rising interest in advanced materials for electronics, coatings, and adhesives, as seen in recent SEO trends and academic publications.

To summarize, 3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]thiophenol (CAS No. 1443346-35-7) is a multifaceted compound with broad applications in pharmaceuticals, materials, and sustainable chemistry. Its fluorine-thiophenol hybrid structure positions it as a key player in modern research, addressing both scientific and industrial demands. As interest in tailored organic molecules grows, this compound is poised to remain a focal point in innovation-driven discussions.

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